![molecular formula C10H14O2 B1619659 7-Oxabicyclo[4.1.0]heptan-2-one, 1-methyl-4-(1-methylethenyl)- CAS No. 33204-74-9](/img/structure/B1619659.png)
7-Oxabicyclo[4.1.0]heptan-2-one, 1-methyl-4-(1-methylethenyl)-
Overview
Description
(1XI, 4XI, 6XI)-Carvone oxide belongs to the class of organic compounds known as oxepanes. Oxepanes are compounds containing an oxepane ring, which is a seven-member saturated aliphatic heterocycle with one oxygen and six carbon atoms (1XI, 4XI, 6XI)-Carvone oxide is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, (1xi, 4xi, 6xi)-carvone oxide is primarily located in the cytoplasm. Outside of the human body, (1xi, 4xi, 6xi)-carvone oxide can be found in herbs and spices. This makes (1xi, 4xi, 6xi)-carvone oxide a potential biomarker for the consumption of this food product.
Scientific Research Applications
Chemical Properties and Production
- The compound has been studied for its physical properties, such as boiling point and molecular mass, indicating its potential use in manufacturing cured resins. It was produced in the United States until 1965 for this purpose (IARC Monographs on the Evaluation of Carcinogenic Risks to Humans, 1999).
Synthesis and Chemical Reactions
- It's a versatile chiral building block for terpenoids and can be applied in the total synthesis of eudesmanes, agarofurans, and norcarotenoids. Researchers have developed methods to prepare optically pure enantiomers of this compound (Chemical Research in Chinese Universities, 2005).
- Another study detailed the Demjanov and Tiffeneau-Demjanov one-carbon ring enlargements of derivatives of this compound, highlighting its reactivity towards soft electrophiles (Tetrahedron, 1993).
Applications in Drug Design and Antitumor Activity
- Derivatives of this compound, specifically 4-oxa-1-azabicyclo[3.2.0]heptan-7-one, have been reported for their antitumor activity. Some derivatives showed strong cytotoxicity against certain cell lines and inhibited in vivo tumor growth in mice (Current Medicinal Chemistry. Anti-Cancer Agents, 2003).
Thermochemical Properties
- Studies have calculated thermochemical properties like enthalpy of formation, entropy, and heat capacity of oxabicycloheptenes. These properties are crucial for understanding their behavior in atmospheric photochemical oxidation and other chemical processes (Journal of Physical Organic Chemistry, 2006).
Inhibitors for Cysteine Proteases
- Some 6-substituted amino-4-oxa-1-azabicyclo[3,2,0]heptan-7-one compounds, a similar class, were designed as inhibitors for cysteine proteases cathepsins B, L, K, and S, indicating their potential in medical research (Bioorganic & Medicinal Chemistry Letters, 2002).
properties
CAS RN |
33204-74-9 |
---|---|
Molecular Formula |
C10H14O2 |
Molecular Weight |
166.22 g/mol |
IUPAC Name |
1-methyl-4-prop-1-en-2-yl-7-oxabicyclo[4.1.0]heptan-2-one |
InChI |
InChI=1S/C10H14O2/c1-6(2)7-4-8(11)10(3)9(5-7)12-10/h7,9H,1,4-5H2,2-3H3 |
InChI Key |
YGMNGQDLUQECTO-UHFFFAOYSA-N |
SMILES |
CC(=C)C1CC2C(O2)(C(=O)C1)C |
Canonical SMILES |
CC(=C)C1CC2C(O2)(C(=O)C1)C |
Other CAS RN |
36616-60-1 33204-74-9 |
Pictograms |
Irritant |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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